N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide

• Molecular Formula: C22H20N2O7S2
• Molecular Weight: 488.5 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-4-[4-(furan-2-ylmethylsulfamoyl)phenoxy]benzenesulfonamide
• InChI: InChI=1S/C22H20N2O7S2/c25-32(26,23-15-19-3-1-13-29-19)21-9-5-17(6-10-21)31-18-7-11-22(12-8-18)33(27,28)24-16-20-4-2-14-30-20/h1-14,23-24H,15-16H2
• InChI Key: ITCVNTSKLLKVDU-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)NCC4=CC=CO4

Description

N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide, also known as FMSB, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMSB is a sulfonamide-based compound that has been synthesized using a variety of methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase activity and the modulation of calcium signaling pathways. Carbonic anhydrase is an enzyme that plays a critical role in the regulation of acid-base balance in the body. This compound has been shown to inhibit carbonic anhydrase activity, which may contribute to its anti-tumor activity. This compound has also been shown to modulate calcium signaling pathways, which are involved in a range of biological processes, including muscle contraction, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the modulation of calcium signaling pathways, and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects and to modulate the immune response. In addition, this compound has been investigated for its potential applications in the treatment of neurological disorders, as it has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide is that it is a well-studied compound that has been shown to have a range of biochemical and physiological effects. This compound is also relatively easy to synthesize, which makes it a useful tool for studying the role of sulfonamide-based compounds in biological systems. However, one of the limitations of this compound is that it can be difficult to work with in lab experiments, as it is a highly reactive compound that can be toxic at high concentrations.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide. One area of interest is the potential applications of this compound in cancer research, as it has been shown to have anti-tumor activity in vitro. Another area of interest is the potential applications of this compound in the treatment of neurological disorders, as it has been shown to have neuroprotective effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention.

Synthesis Methods

N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide has been synthesized using a variety of methods, including the reaction of 4-nitrophenol with 2-chloroethyl furyl ether, followed by the reaction with 4-aminobenzenesulfonamide. Other methods include the reaction of 4-nitrophenol with 2-furylmethylamine, followed by the reaction with 4-aminobenzenesulfonamide. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification methods.

Scientific Research Applications

N-(2-furylmethyl)-4-(4-{[(2-furylmethyl)amino]sulfonyl}phenoxy)benzenesulfonamide has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a tool for studying the role of sulfonamide-based compounds in biological systems. This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity and the modulation of calcium signaling pathways. This compound has also been investigated for its potential applications in cancer research, as it has been shown to have anti-tumor activity in vitro.